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Compound of Interest

Compound Name: 2-Methyleneglutaronitrile

Cat. No.: B075433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Methyleneglutaronitrile, a significant chemical intermediate. The following sections detall its
boiling point and density, the experimental methodologies for their determination, and a
visualization of its synthesis pathway. This document is intended to serve as a comprehensive
resource for professionals in research and development.

Core Physical Properties

The physical characteristics of 2-Methyleneglutaronitrile are crucial for its handling,
application in synthesis, and purification processes. The boiling point and density are
fundamental parameters for laboratory and industrial applications.

Data Presentation

The quantitative physical data for 2-Methyleneglutaronitrile are summarized in the table
below for clear reference.
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Physical Property Value Conditions
Boiling Point 75-78 °C at 0.15 Torr
at atmospheric pressure
254 °C .
(literature value)[1]
Density 0.976 g/cm?3 at 25 °C[2]
0.9756 g/cm3 at 25 °CJ[3]

Experimental Protocols

Precise measurement of physical properties is contingent on rigorous experimental protocols.
The following methodologies describe standard procedures for determining the boiling point
and density of a liquid compound like 2-Methyleneglutaronitrile.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds like 2-Methyleneglutaronitrile, which may have a high boiling point
at atmospheric pressure, vacuum distillation or micro-scale methods are often employed to
prevent decomposition.

Method 1: Distillation
This method is suitable for determining the boiling point of a substance while also purifying it.

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a collection flask. For high-boiling liquids, the apparatus
should be set up for vacuum distillation.

o Sample Preparation: The distilling flask is charged with 2-Methyleneglutaronitrile (at least 5
mL) and a few boiling chips or a magnetic stir bar to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.
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o Temperature Reading: The temperature is recorded when it stabilizes, which corresponds to
the boiling point at the given pressure. The bulk of the material should be distilling at this
temperature.[4]

o Pressure Recording: The atmospheric or vacuum pressure is recorded.
Method 2: Thiele Tube Method

This micro-scale method is ideal for determining the boiling point with a small amount of
sample.[4]

o Sample Preparation: A small amount of 2-Methyleneglutaronitrile is placed in a small test
tube or a Durham tube. A capillary tube, sealed at one end, is inverted and placed inside the
sample tube.[4]

o Apparatus Setup: The sample tube is attached to a thermometer.[4]
e Heating: The assembly is heated in a Thiele tube containing mineral oil.[4]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then discontinued.[4]

» Boiling Point Determination: The boiling point is the temperature at which the liquid just
begins to be drawn back into the capillary tube as the apparatus cools.[4]

Determination of Density

Density is the mass per unit volume of a substance. For liquids, this can be determined with
high accuracy using a pycnometer or more simply with a graduated cylinder and balance.

e Mass Measurement of Empty Container: The mass of a clean, dry graduated cylinder or
pycnometer is accurately measured using an electronic balance.[5]

» Volume Measurement: A known volume of 2-Methyleneglutaronitrile is added to the
graduated cylinder. The volume is read from the bottom of the meniscus. If using a
pycnometer, it is filled to its calibrated volume.[5]
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» Mass Measurement of Filled Container: The mass of the container with the liquid is

measured.[5]

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the filled container. The density is then calculated by dividing the

mass of the liquid by its volume.

Synthesis Workflow

2-Methyleneglutaronitrile is synthesized via the head-to-tail dimerization of acrylonitrile. This
process is a key industrial reaction and is visualized below.

Reactants

Acrylonitrile
Reaction Conditions
Tricyclohexylphosphine (PCy3) Progess Purification Product
I y
: Head-to-Tail Dimerization Crude Product Vacuum Distillation Purified Product 2-Methyleneglutaronitrile
tert-Butanol
60-90 °C

Click to download full resolution via product page

Caption: Synthesis of 2-Methyleneglutaronitrile via catalytic dimerization of acrylonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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